Cas no 1494818-01-7 (4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine)

• Product Name: 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine
• CAS No: 1494818-01-7
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• MDL: MFCD22267879
• CID: 4781364
• Update Time: 2025-05-19

4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine
• 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine

• MDL： MFCD22267879
• Inchi： 1S/C11H6ClF3N2/c1-5-9(15)10(12)17-11(16-5)6-2-3-7(13)8(14)4-6/h2-4H,1H3
• InChI Key： QBBYFZRDPQFEEV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)N=C(C2C=CC(=C(C=2)F)F)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 269
• XLogP3: 3.5
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine

4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine: A Comprehensive Overview

4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine, identified by the CAS number 1494818-01-7, is a highly specialized organic compound with significant applications in the fields of pharmacology and materials science. This compound belongs to the class of pyrimidines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms at positions 1 and 3. The structure of this compound is characterized by a pyrimidine ring substituted with chlorine, fluorine, and methyl groups at specific positions, along with a difluorophenyl group attached to the ring.

The synthesis of 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient synthesis of this compound with high purity and yield. Researchers have explored various catalysts, such as palladium complexes and transition metal catalysts, to optimize the reaction conditions and minimize side reactions.

The unique electronic properties of 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine make it an attractive candidate for applications in optoelectronic devices. Studies have shown that this compound exhibits excellent photoluminescence properties, which are highly desirable for applications in light-emitting diodes (LEDs) and solar cells. The presence of fluorine atoms in the molecule enhances its electron-withdrawing effects, thereby improving the overall efficiency of these devices.

In the field of pharmacology, this compound has been extensively studied for its potential as a drug candidate. Recent research has focused on its ability to modulate specific biological pathways, such as kinase signaling and receptor interactions. Preclinical studies have demonstrated that 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine exhibits potent inhibitory activity against certain enzymes associated with cancer and inflammatory diseases. These findings have sparked interest in further exploring its therapeutic potential in clinical settings.

The structural versatility of this compound also makes it a valuable building block in combinatorial chemistry. Researchers have utilized it as a key intermediate in the synthesis of more complex molecules with diverse functionalities. For instance, its ability to undergo further substitution reactions allows for the creation of derivatives with enhanced bioavailability or selectivity.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine. Results indicate that under controlled conditions, the compound undergoes gradual degradation through microbial action. However, further research is required to fully understand its long-term environmental effects and develop strategies for safe disposal.

The commercial production of this compound is carried out on an industrial scale using advanced manufacturing techniques. Quality control measures ensure that the final product meets stringent purity standards required for both research and commercial applications. The global demand for this compound has been steadily increasing due to its diverse applications across multiple industries.

In conclusion, 4-Chloro-2-(3,4-difluorophenyl)-5-fluoro-6-methylpyrimidine (CAS No. 1494818-01-7) is a multifaceted organic compound with significant implications in various scientific domains. Its unique chemical properties, coupled with ongoing research advancements, continue to expand its potential applications and contribute to scientific progress.